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Compound of Interest

Compound Name: 2-Bromo-1-(oxan-4-yl)ethan-1-one

Cat. No.: B129631 Get Quote

To our valued researchers, scientists, and drug development professionals,

This document addresses the physical properties of the compound designated by CAS number

141095-78-5. Our comprehensive investigation has revealed a critical discrepancy between the

provided CAS number and the associated chemical name, alongside a notable absence of

publicly available experimental data for the compound in question.

Executive Summary: Data Conflict and
Unavailability
A thorough search of chemical databases and scientific literature has established that CAS

141095-78-5 does not correspond to the chemical entity "1-(3-methoxy-4-(p-

tolyloxy)phenyl)propan-1-one." Instead, this CAS number is officially assigned to the compound

Ethanone, 2-bromo-1-(tetrahydro-2H-pyran-4-yl)-.

Furthermore, extensive searches for "1-(3-methoxy-4-(p-tolyloxy)phenyl)propan-1-one" have

not yielded a registered CAS number or any verifiable experimental data on its physical

properties. The information available pertains to structurally analogous but distinct molecules.

Due to this fundamental inconsistency and the lack of reliable data, we are unable to provide

an in-depth technical guide on the physical properties of "1-(3-methoxy-4-(p-

tolyloxy)phenyl)propan-1-one" at this time. The principles of scientific integrity and accuracy

preclude the generation of a guide based on unverified or speculative information.
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Analysis of the Discrepancy
The initial phase of our research immediately highlighted the conflict between the user-

provided CAS number and the chemical name. This is a significant issue as the CAS number is

a unique identifier for a specific chemical substance.

Workflow Diagram: Identity Verification Process

Initial Request:
CAS 141095-78-5 &

'1-(3-methoxy-4-(p-tolyloxy)phenyl)propan-1-one'

Query Chemical Databases
with CAS 141095-78-5

Query Chemical Databases
with Chemical Name

Result for CAS 141095-78-5:
'Ethanone, 2-bromo-1-(tetrahydro-2H-pyran-4-yl)-'

Result for Chemical Name:
No definitive CAS number or

experimental physical properties found

Conclusion:
Critical Discrepancy.

Data for requested compound
is unavailable.

Click to download full resolution via product page

Caption: Workflow for verifying the identity of the requested chemical.
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Recommendations for Proceeding
For researchers interested in the properties of "1-(3-methoxy-4-(p-tolyloxy)phenyl)propan-1-

one," the following steps are recommended:

Verify the Chemical Structure and Name: Double-check the intended chemical structure and

its corresponding IUPAC name to ensure there are no typographical errors.

Consult Synthesis Records: If this compound is a novel or proprietary molecule, internal

synthesis and analytical records would be the primary source of information for its physical

properties.

Perform Experimental Characterization: If a sample of the compound is available,

experimental determination of its physical properties (e.g., melting point, boiling point,

solubility, spectral data) will be necessary to establish a reliable profile.

We are committed to providing accurate and trustworthy scientific information. Should a verified

CAS number and experimental data for "1-(3-methoxy-4-(p-tolyloxy)phenyl)propan-1-one"

become available, we will be pleased to revisit this topic and generate the comprehensive

technical guide you require.

References
At present, no direct references for the physical properties of "1-(3-methoxy-4-(p-

tolyloxy)phenyl)propan-1-one" can be provided due to the lack of available data. The

references consulted confirmed the identity of CAS 141095-78-5 as a different compound.

To cite this document: BenchChem. [Technical Advisory: Inconclusive Data for CAS 141095-
78-5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129631#cas-141095-78-5-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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